Cas no 91868-93-8 (2H-Pyran-6-carboxylicacid, 3-(2-carboxy-3-hydroxy-5-methoxyphenyl)-4-methyl-2-oxo-)

• Product Name: 2H-Pyran-6-carboxylicacid, 3-(2-carboxy-3-hydroxy-5-methoxyphenyl)-4-methyl-2-oxo-
• CAS No: 91868-93-8
• Molecular Formula: C₁₅H₁₂O₈
• Molecular Weight: 320.25098
• CID: 819053
• PubChem ID: 23928054

2H-Pyran-6-carboxylicacid, 3-(2-carboxy-3-hydroxy-5-methoxyphenyl)-4-methyl-2-oxo- Properties

Names and Identifiers

• 2H-Pyran-6-carboxylicacid, 3-(2-carboxy-3-hydroxy-5-methoxyphenyl)-4-methyl-2-oxo-
• 5-(2-carboxy-3-hydroxy-5-methoxyphenyl)-4-methyl-6-oxopyran-2-carboxylic acid
• alternarian acid
• Alternarian-acid
• 2H-Pyran-6-carboxylic acid, 3-(2-carboxy-3-hydroxy-5-methoxyphenyl)-4-methyl-2-oxo-
• CHEMBL1081907
• UNII-SM5RXD78FE
• SM5RXD78FE
• DTXSID30635940
• 5-(2-Carboxy-3-hydroxy-5-methoxy-phenyl)-4-methyl-6-oxo-pyran-2-carboxylic acid
• MEGxm0_000135
• ACon0_001033
• SCHEMBL16224899
• 3-(2-Carboxy-3-hydroxy-5-methoxyphenyl)-4-methyl-2-oxo-2H-pyran-6-carboxylic acid
• ACon1_000958
• CHEBI:214769
• 91868-93-8

• InChIKey： DTWGKAWUEOJXKI-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H12O8/c1-6-3-10(13(17)18)23-15(21)11(6)8-4-7(22-2)5-9(16)12(8)14(19)20/h3-5,16H,1-2H3,(H,17,18)(H,19,20)
• SMILES： CC1=C(C(=O)OC(=C1)C(=O)O)C2=C(C(=CC(=C2)OC)O)C(=O)O

Computed Properties

• Exact Mass: 320.05321734g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 320.05321734g/mol
• Heavy Atom Count: 23
• Complexity: 603
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-methoxybenzoic acids and derivatives